2-(1H-imidazol-1-yl)ethyl methoxyacetate

• CAS No.: 798571-49-0
• Molecular Formula: C8H12N2O3
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 2-imidazol-1-ylethyl 2-methoxyacetate
• InChI: InChI=1S/C8H12N2O3/c1-12-6-8(11)13-5-4-10-3-2-9-7-10/h2-3,7H,4-6H2,1H3
• InChI Key: LMCGCKHVSKNEBF-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)OCCN1C=CN=C1

Description

2-(1H-imidazol-1-yl)ethyl methoxyacetate is a useful research compound. Its molecular formula is C8H12N2O3 and its molecular weight is 184.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a nitrogen atmosphere, a mixture of 112 g of 2-(1H-imidazol-1-yl)ethanol, synthesized in Synthesis Example 1, 156 g of methyl methoxyacetate, 3.0 g of sodium methoxide, and 200 g of toluene was heated under reflux for 20 hours while distilling off the methanol formed during the reaction. The solvent was distilled off in vacuo. Purification by vacuum distillation gave 166 g of 2-(1H-imidazol-1-yl)ethyl methoxyacetate (boiling point 126° C./27 Pa, yield 90%).